5-chloro-N-(4-methylbenzo[d]thiazol-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C18H16ClN3O3S/c1-10-3-2-4-14-15(10)21-18(26-14)22-16(23)11-7-13(19)17(20-8-11)25-12-5-6-24-9-12/h2-4,7-8,12H,5-6,9H2,1H3,(H,21,22,23)
• InChI Key: VKAKPTABNPTUQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC(=C(N=C3)OC4CCOC4)Cl
• Molecular Formula: C18H16ClN3O3S
• Molecular Weight: 389.9 g/mol

Description

The compound is a derivative of benzo[d]thiazol, which is a heterocyclic compound. It also contains a tetrahydrofuran group, which is a common motif in many pharmaceuticals and natural products.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple functional groups including a benzo[d]thiazol ring, a tetrahydrofuran ring, and an amide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For example, the presence of the tetrahydrofuran group might increase its solubility in organic solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some benzo[d]thiazol derivatives are known to inhibit topoisomerase I, an enzyme involved in DNA replication.

Future Directions

Future research could involve synthesizing the compound and studying its biological activity. Given the known activities of related compounds, it could potentially have applications in medicinal chemistry.